N-(5,6-dihydro-4H-cyclopenta[c]isoxazol-3-yl)-3-((4-fluorophenyl)sulfonyl)propanamide

• IUPAC Name: N-(5,6-dihydro-4H-cyclopenta[c][1,2]oxazol-3-yl)-3-(4-fluorophenyl)sulfonylpropanamide
• InChI: InChI=1S/C15H15FN2O4S/c16-10-4-6-11(7-5-10)23(20,21)9-8-14(19)17-15-12-2-1-3-13(12)18-22-15/h4-7H,1-3,8-9H2,(H,17,19)
• InChI Key: PLNHBWCEKCGYSS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(ON=C2C1)NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C15H15FN2O4S
• Molecular Weight: 338.4 g/mol

Description

N-(5,6-dihydro-4H-cyclopenta[c]isoxazol-3-yl)-3-((4-fluorophenyl)sulfonyl)propanamide is a useful research compound. Its molecular formula is C15H15FN2O4S and its molecular weight is 338.35. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• A new fluorosulfonylation reagent, 1-bromoethene-1-sulfonyl fluoride (1-Br-ESF), possesses unique properties with potential as a tris-electrophile and a sulfur(vi) fluoride exchange (SuFEx) clickable material. Its application for regioselective synthesis of 5-sulfonylfluoro isoxazoles has been realized, providing a direct route to functionalized isoxazoles with sulfonyl fluoride moieties (Leng & Qin, 2018).

Biological Activities and Potential Applications

• A series of N-(5-methyl-isoxazol-3-yl/1,3,4-thiadiazol-2-yl)-4-(3-substitutedphenylureido) benzenesulfonamides has been synthesized and evaluated for their inhibition potential against human carbonic anhydrase isoenzymes. Some compounds exhibited modest inhibition potency, suggesting potential for further development of selective inhibitors incorporating secondary sulfonamide functionalities (Mishra et al., 2016).

Mechanosynthesis Applications

• Mechanochemistry has been applied for the first time to conduct the synthesis of sulfonyl-(thio)ureas, including known anti-diabetic drugs. This approach resulted in good to excellent yields, demonstrating an efficient and alternative method for producing pharmaceutically relevant compounds (Tan et al., 2014).

Antimicrobial Evaluation

• New heterocyclic compounds incorporating sulfamoyl moiety have been synthesized with potent antimicrobial activities. The study aimed to develop versatile, accessible compounds for use as antimicrobial agents, highlighting the potential of sulfonamide-based compounds in addressing bacterial and fungal infections (Darwish et al., 2014).